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Compound of Interest

Compound Name: Apalutamide-COOH

Cat. No.: B3098172

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals, providing detailed information on Apalutamide-COOH, a key
metabolite of the androgen receptor inhibitor, apalutamide. This document outlines its chemical
properties, metabolic pathways, and the methodologies for its analysis.

Core Compound and Metabolite Properties

Apalutamide is a potent non-steroidal anti-androgen agent. Its metabolism primarily yields two
significant metabolites: an active N-desmethyl metabolite and an inactive carboxylic acid
metabolite, Apalutamide-COOH. The key quantitative data for these compounds are
summarized below for easy reference.

Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )
Apalutamide 956104-40-8 C21H15F4Ns02S 477.44
Apalutamide-COOH 1332391-04-4 C20H12F4N40O3S 464.39
N-desmethyl )
) Not Available C20H13F4Ns02S 463.41
apalutamide

Metabolic Pathway of Apalutamide
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Apalutamide undergoes extensive metabolism in the liver, primarily mediated by cytochrome
P450 enzymes CYP2C8 and CYP3A4. The major metabolic pathway involves N-demethylation
to form the active metabolite, N-desmethyl apalutamide. Subsequently, both apalutamide and
N-desmethyl apalutamide can undergo hydrolysis to form the inactive carboxylic acid
metabolite, Apalutamide-COOH (identified as metabolite M4 in clinical studies).
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Metabolic Pathway of Apalutamide
CYP2C8, CYP3A4 \
(N-demethylation) ) Hydrolysis v

Hydrolysis [ )

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3098172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Androgen Receptor Signaling Pathway and Apalutamide Inhibition
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¢ To cite this document: BenchChem. [Apalutamide-COOH: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3098172#apalutamide-cooh-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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